Cas no 775302-22-2 (2-(2-Methylphenyl)-1,3-benzoxazol-6-amine)

• Product Name: 2-(2-Methylphenyl)-1,3-benzoxazol-6-amine
• CAS No: 775302-22-2
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• MDL: MFCD06757917
• CID: 1086636
• PubChem ID: 6457922
• Update Time: 2025-10-05

2-(2-Methylphenyl)-1,3-benzoxazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-(o-Tolyl)benzo[d]oxazol-6-amine
• 2-(2-Methylphenyl)-1,3-benzoxazol-6-amine
• AC1O5GYT
• AC1Q2NQL
• AG-H-10364
• BBL025903
• CTK5E4601
• MolPort-001-614-958
• STK292581
• 775302-22-2
• DTXSID00424202
• MFCD06757917
• NS-02781
• 2-o-Tolylbenzo[d]oxazol-6-amine
• AKOS003358015
• ALBB-026908
• 2-(o-Tolyl)-1,3-benzoxazol-6-amine
• 6-benzoxazolamine, 2-(2-methylphenyl)-
• DB-191492

• MDL： MFCD06757917
• Inchi： 1S/C14H12N2O/c1-9-4-2-3-5-11(9)14-16-12-7-6-10(15)8-13(12)17-14/h2-8H,15H2,1H3
• InChI Key： XWTBDODSQMSQHT-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2N=C1C1C=CC=CC=1C)N

Computed Properties

• Exact Mass: 224.094963011g/mol
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.222
• Boiling Point: 384°C at 760 mmHg
• Flash Point: 186°C
• Refractive Index: 1.665

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles